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Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B1219532

This technical guide provides a comprehensive overview of 25R-Inokosterone, a
phytoecdysteroid that has garnered interest within the scientific community for its potential
biological activities. This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical identity, physicochemical
properties, and relevant biological data.

Chemical Identity and Nomenclature

25R-Inokosterone is a natural steroid belonging to the ecdysteroid class of hormones. Its
chemical structure is characterized by a cholestane skeleton with multiple hydroxyl groups,
which contribute to its biological activity.

IUPAC Name: (10R,13R,14S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R)-2,3,7-trihydroxy-6-
methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one[1]

Synonyms:

Inokosteron

(2B,3B,5B,22R,25R)-2,3,14,20,22,26-Hexahydroxycholest-7-en-6-one

Cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (23,3B,5B,22R,25R)-

CAS Number: 19682-38-3[1]
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It is a phytoecdysone that can be isolated from sources such as Achyranthis Radix.

Physicochemical Properties

A summary of the key physicochemical properties of 25R-Inokosterone is presented in the
table below. This data is crucial for understanding its behavior in biological systems and for the
design of experimental protocols.

Property Value Source
Molecular Formula C27H4407 PubChem
Molecular Weight 480.6 g/mol PubChem
Appearance White to off-white solid MedChemExpress
. DMSO: 50 mg/mL (104.03
Solubility MedChemExpress
mM)
Storage 4°C, protect from light MedChemExpress

Experimental Protocols

Detailed experimental methodologies are critical for the replication and advancement of
scientific research. While specific, detailed protocols for all experiments involving 25R-
Inokosterone are extensive and varied, a general methodology for its isolation has been
referenced.

Isolation from Achyranthis Radix

Zhao et al. (2012) have described the use of high-performance liquid chromatography (HPLC)
for the quality control of Achyranthis Radix, which involves the identification and quantification
of 25R-Inokosterone. A generalized workflow for such an isolation and analysis would typically
involve:

o Extraction: The dried and powdered plant material is extracted with a suitable solvent, such
as methanol or ethanol, often using techniques like soxhlet extraction or ultrasonication to
maximize yield.
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o Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
varying polarity (e.g., hexane, ethyl acetate, butanol) to separate compounds based on their
polarity.

o Chromatographic Purification: The fraction containing the ecdysteroids is further purified
using a series of chromatographic techniques. This may include column chromatography on
silica gel or other stationary phases, followed by preparative HPLC to isolate 25R-
Inokosterone to a high degree of purity.

» Structural Elucidation: The identity and purity of the isolated compound are confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Logical Relationship of Compound Identification

The following diagram illustrates the logical workflow for the identification and characterization
of 25R-Inokosterone from a natural source.
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Caption: Workflow for the isolation, identification, and application of 25R-Inokosterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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